3-butyl-9-(2,5-dimethoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-butyl-9-(2,5-dimethoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O4/c1-5-6-10-26-19(27)17-18(23(2)21(26)28)22-20-24(11-7-12-25(17)20)15-13-14(29-3)8-9-16(15)30-4/h8-9,13H,5-7,10-12H2,1-4H3
• InChI Key: PQUWSYRPEVIKAD-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CCCN3C4=C(C=CC(=C4)OC)OC)N(C1=O)C
• Molecular Formula: C21H27N5O4
• Molecular Weight: 413.5 g/mol
• CAS No.: 922460-19-3

Description

The compound is a complex organic molecule that includes a pyrimidine ring and a phenyl ring with methoxy groups. Pyrimidines are six-membered heterocyclic compounds containing two nitrogen atoms. The phenyl ring with methoxy groups, also known as a dimethoxyphenyl group, is a common motif in organic chemistry.

Synthesis Analysis

While specific synthesis methods for this compound were not found, general methods for synthesizing similar compounds involve reactions like protodeboronation of pinacol boronic esters and the use of 5-amino-pyrazoles.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The pyrimidine ring is a six-membered ring with two nitrogen atoms. The dimethoxyphenyl group consists of a phenyl ring with two methoxy groups attached.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has shown that derivatives of pyrimido[1,2,3-cd]purines, which share structural similarities with the specified compound, can be synthesized through various methods, offering insights into the chemical behavior and synthesis pathways of similar compounds. For example, a study detailed the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones through a multi-step process, highlighting the synthetic versatility of purine derivatives (Ondrej imo, A. Rybár, & J. Alföldi, 1995).

Potential Biological Activities

• Pyrimido[4,5-d]pyrimidine derivatives have been synthesized and evaluated for their antioxidant properties, indicating the potential of these compounds, including those structurally related to the compound , in mitigating oxidative stress. This suggests a route for further exploration of the compound's utility in related biological applications (A. Cahyana, A. R. Liandi, & M. Zaky, 2020).

Anticancer and Antiinflammatory Activities

• Certain purine-dione derivatives have been explored for their anticancer activity, with some compounds showing efficacy against human cancer cell lines. This research avenue may offer insight into the potential therapeutic applications of structurally related compounds like "3-butyl-9-(2,5-dimethoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione" (A. Hayallah, 2017).

Antimicrobial Activities

• The synthesis and subsequent evaluation of pyrimido[4,5-d]pyrimidine-2,4-diones for their antibacterial properties have been documented, suggesting a potential avenue for the development of new antimicrobial agents from structurally similar compounds (A. Bazgir & S. Azimi, 2013).